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Compound of Interest |

Compound Name: (+)-Indolactam V

CAS No.: 90365-56-3

\ J

Executive Summary

(+)-Indolactam V (IL-V) is a potent Protein Kinase C (PKC) activator and tumor promoter.
While its standard Global Harmonized System (GHS) classification often highlights immediate
irritant effects (Skin/Eye Irritation), its biological capability to alter cell signaling pathways at
nanomolar concentrations necessitates a disposal protocol stricter than standard organic
waste.

The Core Directive: Treat all (+)-Indolactam V waste not merely as a chemical irritant, but as a
high-potency bioactive contaminant. Incineration is the only validated method for final
destruction.

Chemical Profile & Hazard Logic

To ensure safety, we must understand the "Why" behind the protocol. IL-V contains an indole
core structure.[1] Unlike simple solvents, it is stable enough to persist in water systems and
bioactive enough to disrupt aquatic life or research models if improperly drained.

Chemical Identity Table
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Parameter Detail

Chemical Name (+)-Indolactam V

112965-16-1 (Generic/lsomer specific varies;

CAS Number often listed under (-)-isomer 90365-57-4 for
SDS)

Molecular Formula C14H19N302

Primary Hazard PKC Activation / Tumor Promotion

Skin Irrit. 2 (H315), Eye Irrit.[2][3] 2A (H319),
STOT SE 3 (H335)

GHS Classification

Waste Stream Toxic Organic (Non-Halogenated)

Expert Insight: Do not be misled by the "Irritant” label. The primary risk in a research setting is
unintentional biological activation. If IL-V dust or residue contacts skin or is released into
drains, it can act as a tumor promoter. Therefore, we utilize a "Zero-Drain" policy.

Waste Segregation & Compatibility

Effective disposal starts at the bench. You must segregate IL-V based on its physical state and
chemical compatibility.

» Incompatibility: Indoles are electron-rich. Avoid mixing IL-V waste with strong oxidizers (e.g.,
concentrated nitric acid, peroxides) or bleach (Sodium Hypochlorite).

o Why? Reaction with bleach can produce chlorinated indoles, which may have unknown
toxicity profiles or form insoluble precipitates that clog waste lines.

e Solvent Compatibility: IL-V is soluble in DMSO, Ethanol, and Methanol. These are
compatible with standard "Organic Solvent" waste streams destined for incineration.

Operational Disposal Protocol (Step-by-Step)

This protocol utilizes a Self-Validating System: every step includes a check to ensure
containment before moving to the next.
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A. Solid Waste (Powder, Contaminated PPE)

Applicability: Expired stock, spill cleanup materials, gloves.

o Containment: Place solid waste in a clear, sealable polyethylene bag (4 mil thickness
minimum).

» Double-Barrier: Place the first bag inside a second bag or a dedicated wide-mouth solid
waste jar.

» Labeling: Affix a hazardous waste tag immediately.
o Constituents: "Solid debris contaminated with (+)-Indolactam V."
o Hazard Checkbox: Toxic, Irritant.

 Validation: Visually inspect the outer bag. If any powder is visible between the layers, the
inner bag has failed. Repackage immediately.

B. Liquid Waste (Stock Solutions, Mother Liquors)

Applicability: Unused DMSO/Ethanol stocks, reaction mixtures.
e Selection: Use a dedicated amber glass or HDPE waste bottle.
» Transfer: Pour liquid waste via a funnel to prevent dripping.

¢ Rinsing: Rinse the original container with a small volume of Ethanol. Add this rinse to the
waste bottle.

o Expert Note: This "triple rinse" method ensures the original container is classified as
"RCRA Empty" (though we still recommend disposing of the empty vial as solid waste).

o Labeling:
o Constituents: "Ethanol/DMSO solution with Trace (+)-Indolactam V."

o Hazard:[2][3][4] Flammable, Toxic.
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C. Aqueous Waste (Cell Media/Buffers)

Applicability: Cell culture media containing IL-V.
Do not pour down the sink. Even dilute concentrations are bioactive.
e Collection: Collect all treated media in a dedicated carboy.

 Stabilization: If the media contains biologicals, you may add a disinfectant (like Wescodyne)
only if confirmed compatible with the waste hauler's incineration profile. Avoid Bleach to
prevent chemical reaction with the indole.

o Disposal: Hand off to EHS as "Aqueous Chemical Waste" for incineration.

Decontamination & Spill Response

If a spill occurs, chemical deactivation is secondary to physical containment.

¢ Isolate: Mark the area. Don double nitrile gloves.

Solubilize: IL-V is hydrophobic. Water alone will spread it.

o Protocol: Wet a paper towel with Ethanol (70%) or Acetone.

Wipe: Wipe from the outside of the spill toward the center.

Wash: Follow with a soap and water wash to remove residues.[1][5][6]

Verification (The UV Check):

o Many indoles fluoresce under UV light. Use a handheld UV lamp (long-wave, 365nm) to
inspect the benchtop.

o Pass Criteria: No fluorescence observed.

o Fail Criteria: Visible glowing spots — Repeat Ethanol wipe.

Visual Decision Workflow

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://www.vigon.com/product/indole/?doc=MSDS/500788_vigon_sds_us_english.pdf&namee=IndoleSDS
https://www.fishersci.com/store/msds?partNumber=AC122245000&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA14427&PLANT=d__ALF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3431478?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

The following diagram illustrates the logical flow for categorizing and disposing of Indolactam V
waste.

Start: (+)-Indolactam V Waste

Determine Physical State

Solid Waste Liquid Waste
(Powder, Gloves, Vials) (Stocks, Media)

Is it Aqueous or Organic?

Organic Solvent Aqueous Media
(DMSO/EtOH) (Cell Culture)
4
Double Bag (4 mil poly) STOP: Do NOT Drain.
Label: "Toxic Organic Solid' Collect in Carboy.

Hazardous Waste Bin
(UN 2811 Protocol)

Final Disposal:
High-Temp Incineration

Click to download full resolution via product page
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Figure 1: Operational decision tree for (+)-Indolactam V waste streams. Note the strict "No
Drain" policy for aqueous media.

Regulatory Compliance & Transport

When preparing waste for pickup by your institution's EHS or external contractor (e.g., Clean
Harbors, Veolia), adhere to these classifications to ensure compliance with EPA (RCRA) and
DOT regulations.

DOT Shipping Name: Toxic solids, organic, n.o.s. (Indolactam V)[1][2][7]

UN Number: UN 2811

Hazard Class: 6.1

Packing Group: I

Expert Tip: While Indolactam V is not explicitly listed on the EPA "P-List" (acutely toxic) or "U-
List", its mechanism of action warrants managing it as if it were a P-listed waste (trace
contamination counts). This conservative approach protects your facility from liability regarding
environmental discharge.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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